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Compound of Interest

Compound Name:
3-Chloro-4-fluorophenyl

isocyanate

CAS No.: 50529-33-4

Cat. No.: B1349312

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data profile for

the chemical compound 3-Chloro-4-fluorophenyl isocyanate. Due to the limited availability of

public domain spectral data for this specific molecule, this document focuses on presenting

general experimental protocols and expected spectral characteristics based on its chemical

structure. The information herein is intended to guide researchers in acquiring and interpreting

spectroscopic data for this compound.

Chemical Information
A summary of the key chemical identifiers for 3-Chloro-4-fluorophenyl isocyanate is provided

in the table below.
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Property Value

CAS Number 50529-33-4[1][2][3]

Molecular Formula C₇H₃ClFNO[1][2]

Molecular Weight 171.56 g/mol [2]

IUPAC Name 2-chloro-1-fluoro-4-isocyanatobenzene[1][2]

Physical Form Liquid[1][2]

Appearance Clear, colorless[1][2]

Spectroscopic Data (Predicted and Expected)
While specific experimental spectra for 3-Chloro-4-fluorophenyl isocyanate are not readily

available in public databases, its structural features allow for the prediction of key

spectroscopic signals.

Infrared (IR) Spectroscopy
The IR spectrum is expected to be dominated by the strong, characteristic absorption of the

isocyanate group.

Functional Group
Expected Wavenumber
(cm⁻¹)

Description

-N=C=O ~2270 - 2250
Strong, sharp, characteristic

asymmetric stretch

C-Cl ~800 - 600 Moderate to strong stretch

C-F ~1300 - 1000 Strong stretch

Aromatic C=C ~1600 - 1450
Multiple moderate to weak

bands

Aromatic C-H ~3100 - 3000 Weak to moderate stretch
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Commercial suppliers confirm the identity of this compound using FTIR, indicating that the

experimental spectrum conforms to the expected structure.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region, with

chemical shifts and coupling patterns influenced by the chloro, fluoro, and isocyanate

substituents.

¹³C NMR: The carbon NMR spectrum will provide information on all seven carbon atoms in the

molecule. The isocyanate carbon is expected to have a characteristic chemical shift.

Mass Spectrometry (MS)
The mass spectrum should exhibit a molecular ion peak corresponding to the molecular weight

of the compound. Isotopic peaks for chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) would

be expected for the molecular ion and any chlorine-containing fragments.

Experimental Protocols
The following are detailed methodologies for acquiring the spectroscopic data for 3-Chloro-4-
fluorophenyl isocyanate.

Fourier-Transform Infrared (FTIR) Spectroscopy
Objective: To obtain the infrared absorption spectrum to identify functional groups.

Methodology:

Sample Preparation: As 3-Chloro-4-fluorophenyl isocyanate is a liquid, a thin film can be

prepared between two potassium bromide (KBr) or sodium chloride (NaCl) plates.[4]

Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used by placing a

drop of the liquid directly on the ATR crystal.[4][5]

Instrument Setup:

Set the spectral range to 4000-400 cm⁻¹.
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Select a resolution of 4 cm⁻¹.

Perform a background scan with the empty salt plates or a clean ATR crystal.

Data Acquisition:

Place the prepared sample in the spectrometer's sample compartment.

Acquire the spectrum, co-adding a sufficient number of scans (e.g., 16 or 32) to achieve a

good signal-to-noise ratio.

Data Processing:

The acquired sample spectrum is ratioed against the background spectrum to produce the

final absorbance or transmittance spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Methodology:

Sample Preparation:

Dissolve approximately 5-20 mg of 3-Chloro-4-fluorophenyl isocyanate in a suitable

deuterated solvent (e.g., CDCl₃, acetone-d₆) to a final volume of about 0.6-0.7 mL in a 5

mm NMR tube.[6]

Ensure the solution is homogeneous.

Instrument Setup:

Place the NMR tube in the spectrometer's probe.

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve homogeneity.

Tune and match the probe for the desired nucleus (¹H or ¹³C).
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Data Acquisition:

For ¹H NMR: Acquire the spectrum using a standard pulse sequence.

For ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence to obtain

singlets for each carbon.

Data Processing:

Apply a Fourier transform to the acquired Free Induction Decay (FID).

Phase the resulting spectrum.

Calibrate the chemical shift scale using the residual solvent peak as a reference.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern.

Methodology:

Sample Preparation:

Prepare a dilute solution of 3-Chloro-4-fluorophenyl isocyanate in a volatile organic

solvent such as methanol or acetonitrile.[7]

Instrument Setup:

Choose an appropriate ionization method, such as Electron Ionization (EI) or Electrospray

Ionization (ESI).

Set the mass analyzer to scan a suitable mass-to-charge (m/z) range (e.g., 50-300 amu).

Data Acquisition:

Introduce the sample into the mass spectrometer. For liquid samples, this is often done via

direct infusion or through a gas or liquid chromatograph.

Acquire the mass spectrum.
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Data Processing:

Analyze the resulting spectrum to identify the molecular ion peak and major fragment ions.

Visualizations
The following diagrams illustrate the logical workflow for the spectroscopic analysis of 3-
Chloro-4-fluorophenyl isocyanate.
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Caption: Workflow for Spectroscopic Analysis.
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Correlated Spectroscopic Data
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Caption: Structure-Spectra Correlation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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